4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%

• IUPAC Name: 4-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C13H10O4S/c1-17-13(16)11-6-10(7-18-11)8-2-4-9(5-3-8)12(14)15/h2-7H,1H3,(H,14,15)
• InChI Key: MEXLZCLYKSPNHJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H10O4S
• DSSTOX Substance ID: DTXSID00683337
• Molecular Weight: 262.28 g/mol
• CAS RN: 1261997-72-1

Description

4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid (abbreviated as 4MCTB) is an organic compound that is widely used in scientific research and laboratory experiments. It is a derivative of benzoic acid and consists of a benzene ring with a five-membered thiophene ring attached to it. The compound has a molecular weight of 256.3 g/mol and a melting point of 178-180°C. 4MCTB is a white to yellow crystalline solid that is insoluble in water and soluble in organic solvents such as ethanol and acetone.

Mechanism of Action

4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% is an organic compound that acts as a reagent in organic synthesis. It reacts with other organic molecules to form new molecules. The reaction mechanism of 4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% involves the formation of an intermediate thiophenyl carbocation, which then reacts with another molecule to form the desired product.
Biochemical and Physiological Effects
4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been studied for its biochemical and physiological effects. Studies have shown that 4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has antifungal and antibacterial properties, and can be used to treat fungal and bacterial infections. It has also been found to have anti-inflammatory and antioxidant properties, and can be used to treat inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has several advantages for lab experiments. It is relatively inexpensive to obtain, and can be stored for long periods of time without degradation. It is also easy to handle and is compatible with a wide range of organic solvents. However, 4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% is insoluble in water, which can limit its use in aqueous solutions.

Future Directions

There are several potential future directions for the use of 4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%. It could be used in the synthesis of new drugs, as well as in the synthesis of polymers and other materials. It could also be used in the development of new catalysts for organic synthesis. Additionally, further research could be conducted on the biochemical and physiological effects of 4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%, as well as its potential applications in medicine.

Synthesis Methods

4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% can be synthesized through a two-step process. First, 4-bromobenzoic acid is reacted with thiophenol in the presence of a base such as potassium carbonate or potassium hydroxide. This reaction yields 4-thiophenylbenzoic acid. The second step involves the reaction of 4-thiophenylbenzoic acid with methoxycarbonyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields 4-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid.

Scientific Research Applications

4-[5-(Methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a starting material for the synthesis of various drugs. It has also been used in the synthesis of polymers, as a chiral ligand in asymmetric catalysis, and as a precursor for the synthesis of fluorescent dyes.